Cas no 116047-36-0 (Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester)
116047-36-0 structure
Product Name:Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester
CAS No:116047-36-0
MF:C30H20O2
MW:412.478608131409
CID:149098
PubChem ID:3081100
Update Time:2025-04-19
Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester
- methyl 7-phenyldibenz(a,j)anthracene-14-carboxylate
- Me Pdbac
- methyl 13-phenylpentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4,6,8,10,13,15,17,19,21-undecaene-2-carboxylate
- 116047-36-0
- Dibenz(a,j)anthrcene-14-carboxylic acid, 7-phenyl-, methyl ester
- DTXSID30151271
- Methyl 7-phenyldibenz(a,j)anthrcene-14-carboxylate
-
- Inchi: 1S/C30H20O2/c1-32-30(31)29-27-22-13-7-5-9-19(22)15-17-24(27)26(21-11-3-2-4-12-21)25-18-16-20-10-6-8-14-23(20)28(25)29/h2-18H,1H3
- InChI Key: HIZIXJUMHAVKFD-UHFFFAOYSA-N
- SMILES: O(C)C(C1C2C3C=CC=CC=3C=CC=2C(C2C=CC=CC=2)=C2C=CC3C=CC=CC=3C2=1)=O
Computed Properties
- Exact Mass: 412.14600
- Monoisotopic Mass: 412.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.253
- Boiling Point: 619.3°Cat760mmHg
- Flash Point: 253.8°C
- Refractive Index: 1.749
- PSA: 26.30000
- LogP: 7.75300
Benzo[m]benz[a]anthracene-14-carboxylicacid, 7-phenyl-, methyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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